1-Pentyl-3-methylimidazolium iodide

• Molecular Formula: C9H17IN2
• Molecular Weight: 280.15 g/mol
• IUPAC Name: 1-methyl-3-pentylimidazol-1-ium;iodide
• InChI: InChI=1S/C9H17N2.HI/c1-3-4-5-6-11-8-7-10(2)9-11;/h7-9H,3-6H2,1-2H3;1H/q+1;/p-1
• InChI Key: LOYMWUBUAVNERS-UHFFFAOYSA-M
• Canonical SMILES: CCCCCN1C=C[N+](=C1)C.[I-]

Description

1-Pentyl-3-methylimidazolium iodide ([PENMIM][I]) is a room-temperature ionic liquid (IL) composed of a 1-pentyl-3-methylimidazolium cation and an iodide anion. It is synthesized via alkylation of 1-methylimidazole with 1-iodopentane, yielding 89.30% under optimized conditions . Key structural features include:

• Cation: A methyl group at the N3 position and a pentyl chain at the N1 position of the imidazolium ring.
• Anion: Iodide (I⁻), contributing to its polarizability and solvent properties.
  Its ¹H NMR (DMSO-d6) shows characteristic peaks at δ 9.19 (1H, s, imidazolium H2), 7.81–7.74 (2H, s, imidazolium H4/H5), and alkyl chain resonances (δ 4.16–0.79) .

Preparation Methods

1-Pentyl-3-methylimidazolium iodide can be synthesized through a straightforward reaction between 1-methylimidazole and 1-iodopentane. The reaction typically occurs under reflux conditions in an appropriate solvent, such as acetonitrile or ethanol. The product is then purified through recrystallization or other suitable purification techniques .

Industrial production methods for ionic liquids like 1-pentyl-3-methylimidazolium iodide often involve similar synthetic routes but on a larger scale. These methods may include continuous flow reactors to enhance efficiency and yield .

Chemical Reactions Analysis

1-Pentyl-3-methylimidazolium iodide undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using strong oxidizing agents, leading to the formation of imidazolium-based cations with different oxidation states.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride, resulting in the formation of reduced imidazolium species.

Substitution: Nucleophilic substitution reactions are common, where the iodide ion can be replaced by other nucleophiles such as chloride or bromide ions.

Common reagents and conditions for these reactions include the use of solvents like acetonitrile, ethanol, and water, along with appropriate catalysts or reaction promoters. Major products formed from these reactions include various substituted imidazolium salts and their derivatives .

Scientific Research Applications

1-Pentyl-3-methylimidazolium iodide has a wide range of scientific research applications:

Chemistry: It is used as a solvent and catalyst in various organic synthesis reactions, including Friedel-Crafts acylation and alkylation reactions.

Biology: This compound is explored for its potential use in biological systems, particularly in enzyme stabilization and protein folding studies.

Medicine: Research is ongoing to investigate its potential as a drug delivery agent due to its ability to solubilize various pharmaceutical compounds.

Industry: In industrial applications, 1-pentyl-3-methylimidazolium iodide is used in dye-sensitized solar cells (DSSC) as an electrolyte, enhancing the efficiency and stability of these cells.

Mechanism of Action

The mechanism by which 1-pentyl-3-methylimidazolium iodide exerts its effects is primarily through its ionic nature. The imidazolium cation interacts with various molecular targets, including enzymes and proteins, stabilizing their structures and enhancing their activity. The iodide anion can participate in redox reactions, contributing to the overall reactivity of the compound .

Comparison with Similar Compounds

Alkyl Chain Length Variations in Imidazolium Iodides

The length of the alkyl chain on the cation significantly influences physicochemical properties. Comparisons with homologs include:

Compound	Alkyl Chain	Yield (%)	¹H NMR (DMSO-d6, δ ppm)	Notable Properties
1-Butyl-3-methylimidazolium iodide ([BMIM][I])	C4	88.02	9.18 (H2), 7.81–7.74 (H4/H5), δ 4.21–0.89	Lower viscosity vs. [PENMIM][I]
1-Pentyl-3-methylimidazolium iodide ([PENMIM][I])	C5	89.30	9.19 (H2), 7.81–7.74 (H4/H5), δ 4.16–0.79	Exhibits LCST behavior with I⁻
1-Methyl-3-propylimidazolium iodide ([C₃MIM][I])	C3	>98.0	Not provided	Higher purity but limited LCST data

Key Findings :

• Longer alkyl chains (e.g., C5 in [PENMIM][I]) enhance hydrophobicity and reduce ionic conductivity compared to shorter chains (C3, C4) .
• [PENMIM][I] uniquely demonstrates lower critical solution temperature (LCST) phase behavior in water, which is absent in analogs like [BMIM][I] or when its anion is replaced (e.g., Cl⁻, PF₆⁻) .

Anion-Specific Behavior

The iodide anion critically determines [PENMIM][I]’s functionality:

Compound	Anion	LCST Behavior	Applications
1-Pentyl-3-methylimidazolium iodide	I⁻	Yes	Thermo-responsive solvents, separations
1-Pentyl-3-methylimidazolium chloride	Cl⁻	No	Limited LCST utility
1-Pentyl-3-methylimidazolium bis(trifluoromethylsulfonyl)imide	NTf₂⁻	No	High thermal stability, electrochemical uses

Key Findings :

• Iodide’s polarizability enables stronger cation-anion interactions, facilitating LCST behavior in aqueous systems .
• Substitution with NTf₂⁻ or Br⁻ shifts applications toward catalysis or surfactant compatibility due to altered hydrophobicity .

Structural Modifications in Cations

Additional methyl groups or aromatic substitutions alter properties:

Compound	Cation Modification	Key Differences vs. [PENMIM][I]
1-Butyl-2,3-dimethylimidazolium iodide	Methyl at N2, N3	Higher melting point, reduced fluidity
1-Benzyl-3-methylimidazolium iodide	Aromatic substituent	Enhanced π-π interactions, UV stability

Key Findings :

• Methyl groups at N2/N3 positions increase steric hindrance, reducing ionic mobility .
• Aromatic side chains (e.g., benzyl) improve optical properties but limit electrochemical stability .